Cas no 27440-42-2 (3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one)

• Product Name: 3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one
• CAS No: 27440-42-2
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 1073501
• PubChem ID: 1861918
• Update Time: 2025-05-25

3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one
• 3-(4-aminophenyl)-2-methyl-3H-quinazolin-4-one
• 3-(4-aminophenyl)-2-methylquinazolin-4-one
• 4(3H)-Quinazolinone, 3-(4-aminophenyl)-2-methyl-
• STL257384
• 3-(4-aminophenyl)-2-methyl-3,4-dihydroquinazolin-4-one
• 3-(4-aminophenyl)-2-methyl-quinazolin-4-one
• DTXSID80365407
• HMS1697C16
• 3-(4-aminophenyl)-2-methylquinazolin-4(3H)-one
• 27440-42-2
• AKOS000104196
• 3-(4-aminophenyl)-2-methyl-quinazolin-4(3h)-one
• DB-347546
• SCHEMBL4958753

• MDL： MFCD06601904
• Inchi： 1S/C15H13N3O/c1-10-17-14-5-3-2-4-13(14)15(19)18(10)12-8-6-11(16)7-9-12/h2-9H,16H2,1H3
• InChI Key： SFPYLVILXJIMJC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C)N1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 251.10599
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.69

3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one

Research Update on 3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one (CAS: 27440-42-2) in Chemical Biology and Pharmaceutical Applications

3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one (CAS: 27440-42-2) is a quinazolinone derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile pharmacological properties. This compound, characterized by its unique structural framework, has been explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have elucidated its mechanism of action, pharmacokinetic profile, and therapeutic efficacy, positioning it as a promising candidate for further preclinical and clinical investigation.

Recent research has focused on the synthesis and optimization of 3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one to enhance its biological activity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications at the 2-methyl and 4-amino-phenyl moieties significantly improved the compound's affinity for epidermal growth factor receptor (EGFR) tyrosine kinase, a key target in cancer therapy. The optimized derivatives exhibited nanomolar inhibitory activity against EGFR mutants, highlighting their potential as next-generation targeted therapies for non-small cell lung cancer (NSCLC).

In addition to its anticancer properties, 3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one has shown promise in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience revealed that the compound modulates amyloid-beta aggregation, a hallmark of Alzheimer's disease, through direct interaction with beta-secretase (BACE1). Computational docking studies supported these findings, suggesting that the quinazolinone core interacts with key residues in the BACE1 active site, thereby inhibiting its enzymatic activity. These insights open new avenues for the development of multifunctional agents targeting both cancer and neurodegenerative disorders.

Pharmacokinetic studies of 3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one have also advanced in recent years. A 2023 publication in European Journal of Pharmaceutical Sciences reported improved oral bioavailability (up to 65%) through nanoformulation strategies, addressing previous challenges related to poor solubility. The study utilized lipid-based nanoparticles to enhance the compound's absorption and distribution, achieving therapeutic plasma concentrations in rodent models. These findings underscore the importance of formulation science in translating this compound into viable clinical candidates.

Ongoing research is exploring the compound's potential in combination therapies. Preliminary data from a 2024 Cancer Research study demonstrated synergistic effects when 3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one was co-administered with immune checkpoint inhibitors, resulting in enhanced tumor regression and prolonged survival in murine models. The study proposed that the compound's ability to modulate the tumor microenvironment contributes to this synergy, suggesting a novel immunomodulatory role beyond its primary kinase inhibitory activity.

In conclusion, 3-(4-Amino-phenyl)-2-methyl-3H-quinazolin-4-one (CAS: 27440-42-2) represents a multifaceted scaffold with expanding therapeutic applications. Recent advancements in structure-activity relationships, target engagement, and drug delivery systems have significantly elevated its profile in medicinal chemistry. Future research directions may include the development of isoform-selective derivatives, expansion into other disease areas, and advancement into clinical trials. The compound's progress exemplifies the continued importance of quinazolinone chemistry in addressing unmet medical needs across multiple therapeutic domains.